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Compound of Interest

Compound Name: 2,3-Dimethylbutane

Cat. No.: B166060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,3-
Dimethylbutane (CAS No. 79-29-8), a highly flammable and volatile organic compound.

Adherence to these protocols is critical to ensure personnel safety and prevent accidents in the

laboratory.

Chemical and Physical Properties
2,3-Dimethylbutane is a colorless liquid with a petroleum-like odor.[1][2][3] It is an isomer of

hexane and is less dense than water and insoluble in it.[1][4] Its vapors are heavier than air,

which can lead to accumulation in low-lying areas.[1][3][5]

Table 1: Quantitative Data for 2,3-Dimethylbutane
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Property Value References

Molecular Formula C6H14 [4]

Molecular Weight 86.18 g/mol [1][5]

Boiling Point
57.9 to 58.3 °C (136.1 to 136.8

°F)
[3][4]

Melting Point
-136 to -124 °C (-213 to -191

°F)
[4]

Flash Point -29 °C (-20 °F) [1][4]

Autoignition Temperature 415 °C (779 °F) [6]

Lower Explosive Limit (LEL) 1.2% [2][5]

Upper Explosive Limit (UEL) 7.0% [2][5]

Vapor Pressure 26.1 kPa (at 21.1 °C) [4]

Vapor Density 3 (air = 1) [3][5]

Density 0.662 g/mL at 25 °C [3]

Solubility in Water Insoluble (<1 mg/mL at 22°C) [1][3][5]

Solubility in Organic Solvents
Soluble in ethanol, acetone,

DMSO, hexane, and benzene.
[3][7][8]

Hazard Identification and Safety Precautions
GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[4][6]

H304: May be fatal if swallowed and enters airways.[6][9]

H315: Causes skin irritation.[6][10]

H336: May cause drowsiness or dizziness.[6][9]
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H411: Toxic to aquatic life with long lasting effects.[6][9]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4][9][10]

[11]

P233: Keep container tightly closed.[9][11]

P240: Ground/bond container and receiving equipment.[10][11]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[10][11]

P242: Use only non-sparking tools.[9][11]

P243: Take precautionary measures against static discharge.[9][11]

P261: Avoid breathing mist, vapors, or spray.[4][9][11]

P273: Avoid release to the environment.[4][9][11]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[10]

[11]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[4]

[6][9]

P331: Do NOT induce vomiting.[4][6][9][11]

P403+P235: Store in a well-ventilated place. Keep cool.[9][11]

P501: Dispose of contents/container to an approved waste disposal plant.[9][11]

Experimental Protocols
Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling 2,3-Dimethylbutane.[12]
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Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[13] A face shield may also be necessary where

splashing is a risk.

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

prior to use and replaced regularly.[14]

Clothing: Wear fire/flame resistant and impervious clothing.[13] A lab coat or chemical-

resistant apron should be worn.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.[11][15] If exposure limits are exceeded, use a full-face respirator with an appropriate

cartridge.[13]

Footwear: Use safety footwear that covers the entire foot and is resistant to chemicals.[14]

Handling Procedures
Work in a well-ventilated area or a chemical fume hood to minimize inhalation of vapors.[11]

[15]

Keep away from all ignition sources, including heat, sparks, open flames, and hot surfaces.

[10][11][15]

Use only non-sparking tools and explosion-proof equipment.[13][15][16]

Ensure all equipment is properly grounded and bonded to prevent static discharge.[15][16]

Avoid contact with skin and eyes.[15]

Do not eat, drink, or smoke in areas where 2,3-Dimethylbutane is handled.[10][15]

Containers, even empty ones, may contain explosive vapors. Do not cut, drill, grind, or weld

on or near containers.[15]

Always wash hands thoroughly with soap and water after handling.[10][15]
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Storage Procedures
Store in a designated flammables area that is cool, dry, and well-ventilated.[6][15]

Keep containers tightly closed and sealed.[6][15]

Store away from incompatible materials, particularly strong oxidizing agents like nitric acid

and oxygen.[1][3][15]

Protect containers from physical damage and check regularly for leaks.[10][15]

Do not store in pits, basements, or other low-lying areas where vapors can accumulate.[10]

[15]

Spill Cleanup Protocol
The response to a spill depends on its size and location.

Minor Spill (less than 4L, contained in the lab)[17]

Alert Personnel: Notify others in the immediate area of the spill.[18]

Isolate the Area: Prevent others from entering the spill area.[18]

Eliminate Ignition Sources: Immediately extinguish all flames and turn off any spark-

producing equipment.[5][17]

Ventilate: Increase ventilation in the area, if safe to do so.[15]

Don PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye

protection.[18]

Containment: Contain the spill using a non-combustible absorbent material such as sand,

earth, or vermiculite.[15][17] Do not use paper towels as they can increase the rate of

evaporation.[17]

Absorption: Cover the spill with the absorbent material, working from the outside in.[18]
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Collection: Use non-sparking tools to collect the absorbed material into a labeled, leak-proof

container for hazardous waste.[15][17]

Decontamination: Wash the spill area with soap and water.[18] Collect the rinse water for

disposal if the chemical is highly toxic.[18]

Waste Disposal: Dispose of the waste container according to institutional and local

regulations.[1]

Restock: Replenish any used spill kit supplies.[18]

Major Spill (large volume, outside of a fume hood, or if you are unsure)

Evacuate: Immediately evacuate the area.

Alert: Activate the fire alarm and notify emergency responders and your institution's

environmental health and safety office.

Isolate: Close doors to the affected area to contain vapors.

Do Not Re-enter: Await the arrival of trained emergency personnel.

Waste Disposal Protocol
Collect all 2,3-Dimethylbutane waste, including contaminated absorbent materials, in a

designated, properly labeled, and sealed container.

The waste container should be stored in a well-ventilated area, away from ignition sources

and incompatible materials.

Dispose of the hazardous waste through your institution's approved hazardous waste

management program.[1] Do not dispose of it down the drain.[13]

Visualization of Handling and Storage Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 2,3-
Dimethylbutane.
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Workflow for Safe Handling and Storage of 2,3-Dimethylbutane

Receiving and Initial Storage

Handling and Use

Post-Use and Long-Term Storage

Waste Management

Emergency Procedures

Receive Chemical

Inspect Container for Damage

Transport to Flammables Storage

No Leaks

Follow Spill Cleanup Protocol

Leak Detected

Log into Chemical Inventory

Don Appropriate PPE

Prepare Well-Ventilated Workspace
(Fume Hood)

Ground and Bond Equipment

Dispense Using Non-Sparking Tools

Perform Experiment

Securely Close Container

Collect Waste in
Labeled Container

Return to Flammables Cabinet

For next use

Store Waste in Designated Area

Dispose via Approved
Hazardous Waste Program

Spill Occurs

Click to download full resolution via product page

Caption: Logical workflow for 2,3-Dimethylbutane handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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